Cas no 2229467-54-1 (2-(2,5-difluoro-4-methylphenyl)ethanethioamide)

• Product Name: 2-(2,5-difluoro-4-methylphenyl)ethanethioamide
• CAS No: 2229467-54-1
• MF: C₉H₉F₂NS
• MW: 201.236267805099
• CID: 6547737
• PubChem ID: 165706848
• Update Time: 2025-06-13

2-(2,5-difluoro-4-methylphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-difluoro-4-methylphenyl)ethanethioamide
• 2229467-54-1
• EN300-1998762

• Inchi： 1S/C9H9F2NS/c1-5-2-8(11)6(3-7(5)10)4-9(12)13/h2-3H,4H2,1H3,(H2,12,13)
• InChI Key： VXQYPEMKUDWBMH-UHFFFAOYSA-N
• SMILES： S=C(CC1C=C(C(C)=CC=1F)F)N

Computed Properties

• Exact Mass: 201.04237679g/mol
• Monoisotopic Mass: 201.04237679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(2,5-difluoro-4-methylphenyl)ethanethioamide

Introduction to 2-(2,5-difluoro-4-methylphenyl)ethanethioamide (CAS No. 2229467-54-1)

2-(2,5-difluoro-4-methylphenyl)ethanethioamide, with the CAS number 2229467-54-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a thioamide group and a substituted phenyl ring. The presence of these functional groups endows the molecule with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-(2,5-difluoro-4-methylphenyl)ethanethioamide is defined by its molecular formula, C₉H₉F₂NOS. The thioamide group (−CSNH₂) is a key feature that contributes to its reactivity and biological activity. Thioamides are known for their ability to form coordination complexes with metal ions, which can be exploited in the development of metal-based drugs. Additionally, the presence of fluorine atoms and a methyl group on the phenyl ring enhances the compound's lipophilicity and metabolic stability, properties that are crucial for drug design.

In recent years, there has been a growing interest in thioamides due to their diverse biological activities. Studies have shown that thioamides can exhibit anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain thioamides demonstrated potent inhibitory effects against specific cancer cell lines. This research highlights the potential of thioamides as lead compounds in drug discovery.

2-(2,5-difluoro-4-methylphenyl)ethanethioamide (CAS No. 2229467-54-1) has been synthesized through various methods, including the reaction of 2,5-difluoro-4-methylbenzaldehyde with thiourea. The synthetic route involves several steps, each optimized to ensure high yield and purity. The compound's synthesis is well-documented in the literature, providing a solid foundation for further research and development.

The pharmacological profile of 2-(2,5-difluoro-4-methylphenyl)ethanethioamide has been extensively studied in preclinical models. In vitro assays have shown that this compound exhibits significant antiproliferative activity against several cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G0/G1 phase.

In addition to its anticancer properties, 2-(2,5-difluoro-4-methylphenyl)ethanethioamide has also shown promise as an anti-inflammatory agent. In vivo studies using rodent models of inflammation have demonstrated that this compound can effectively reduce inflammation markers such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 2-(2,5-difluoro-4-methylphenyl)ethanethioamide has been evaluated through various toxicological studies. Preliminary data indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further studies are needed to fully assess its safety and efficacy in humans.

In conclusion, 2-(2,5-difluoro-4-methylphenyl)ethanethioamide (CAS No. 2229467-54-1) represents an exciting new molecule with a range of potential therapeutic applications. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.